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Compound of Interest

Compound Name: 5-Methoxy-2-methylindoline

Cat. No.: B133043 Get Quote

Application Notes and Protocols for 5-Methoxy-
2-methylindoline
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the laboratory handling of

5-Methoxy-2-methylindoline (CAS No. 41568-27-8). The information is intended to ensure

safe laboratory practices and to provide a framework for its application in research and

development, particularly in the synthesis of pharmacologically active compounds.

Physicochemical and Safety Data
While a comprehensive Safety Data Sheet (SDS) for 5-Methoxy-2-methylindoline is not

readily available in public domains, the following data has been compiled from available

sources and information on structurally related compounds. It is imperative to handle this

compound with caution, assuming it may have hazardous properties.
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Property Value Reference

Chemical Name 5-Methoxy-2-methylindoline [1][2]

Synonyms

2,3-Dihydro-5-methoxy-2-

methyl-1H-indole; 2-Methyl-5-

methoxyindoline

[1][2]

CAS Number 41568-27-8 [1][2]

Molecular Formula C₁₀H₁₃NO [1][2]

Molecular Weight 163.22 g/mol [2]

Appearance Pale brown oil [1]

Solubility

Data not available. Assumed to

be soluble in common organic

solvents.

Boiling Point Data not available.

Melting Point Data not available.

Hazard Statements (Assumed)

May be harmful if swallowed,

in contact with skin, or if

inhaled. May cause skin and

eye irritation.

Precautionary Statements

(Assumed)

Wear protective gloves,

protective clothing, eye

protection, and face protection.

Avoid breathing vapors. Use

only in a well-ventilated area.

Hazard Identification and Risk Assessment
(Assumed)
Due to the lack of specific toxicity data for 5-Methoxy-2-methylindoline, a conservative

approach to handling is essential. The primary hazards are assumed to be:
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Acute Toxicity (Oral, Dermal, Inhalation): Potential for harm if ingested, absorbed through the

skin, or inhaled.

Skin and Eye Irritation: Likely to cause irritation upon contact.

Respiratory Irritation: Vapors or aerosols may irritate the respiratory tract.

A thorough risk assessment should be conducted before any new experimental procedure

involving this compound.

Personal Protective Equipment (PPE)
A stringent PPE policy is mandatory when handling 5-Methoxy-2-methylindoline.

Handling 5-Methoxy-2-methylindoline

Wear a flame-resistant lab coat

Wear nitrile or neoprene gloves
(double-gloving recommended)

Wear chemical safety goggles
and a face shield

Work in a certified chemical fume hood

Proceed with Experiment
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Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling 5-Methoxy-2-
methylindoline.

Handling and Storage Protocols
Handling:

All manipulations of 5-Methoxy-2-methylindoline should be carried out in a certified

chemical fume hood to avoid inhalation of vapors.

Use standard laboratory equipment made of glass or other resistant materials.

Avoid contact with skin and eyes. In case of accidental contact, immediately flush the

affected area with copious amounts of water for at least 15 minutes and seek medical

attention.

Ensure all containers are clearly labeled with the chemical name, CAS number, and

appropriate hazard warnings.

Wash hands thoroughly with soap and water after handling.

Storage:

Store in a tightly sealed, labeled container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Protect from light.

The recommended storage temperature for the related compound, 5-methoxy-2-

methylindole, is 4°C, which should be considered for the indoline as well.[3]

Emergency Procedures
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Small Spill (<100 mL)

Alert personnel in the immediate area

Absorb with inert material
(vermiculite, sand)

Collect in a sealed container
for hazardous waste disposal

Clean the area with a suitable solvent

Fire Involving the Substance

Evacuate the laboratory

Use a dry chemical, CO2, or foam extinguisher

Cool surrounding containers with water spray

Do not use a direct water jet

Click to download full resolution via product page

Caption: Emergency response workflow for incidents involving 5-Methoxy-2-methylindoline.

Experimental Protocols: Application in Synthesis
5-Methoxy-2-methylindoline is a key intermediate in the synthesis of various pharmaceutical

compounds, including indole-3-acetamides, which are known inhibitors of phospholipase A2.[1]

[2] The following is a representative, generalized protocol for its use as a synthetic precursor.

Objective: To provide a general workflow for the acylation of 5-Methoxy-2-methylindoline to

form an N-acyl derivative, a common step in the synthesis of more complex molecules.

Materials:

5-Methoxy-2-methylindoline

Anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran)
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Acylating agent (e.g., acetyl chloride, acetic anhydride)

Base (e.g., triethylamine, pyridine)

Inert gas (e.g., nitrogen, argon)

Standard laboratory glassware and magnetic stirrer

Protocol:

Reaction Setup:

Set up a flame-dried, round-bottom flask equipped with a magnetic stir bar and a septum

under an inert atmosphere.

Dissolve 5-Methoxy-2-methylindoline in the anhydrous solvent.

Add the base to the solution and cool the mixture in an ice bath.

Acylation:

Slowly add the acylating agent dropwise to the stirred solution.

Allow the reaction to warm to room temperature and stir until completion (monitor by Thin

Layer Chromatography).

Workup:

Quench the reaction by the slow addition of water or a saturated aqueous solution of

sodium bicarbonate.

Separate the organic layer and extract the aqueous layer with the organic solvent.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

filter.

Purification:

Concentrate the filtrate under reduced pressure.
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Purify the crude product by column chromatography on silica gel.

Start

Reaction Setup under Inert Atmosphere

Dissolve 5-Methoxy-2-methylindoline and Base in Anhydrous Solvent

Cool to 0°C

Slowly Add Acylating Agent

Stir at Room Temperature

Monitor Reaction by TLC

Aqueous Workup and Extraction

Purification by Column Chromatography

Obtain N-Acyl-5-methoxy-2-methylindoline

Click to download full resolution via product page
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Caption: General workflow for the N-acylation of 5-Methoxy-2-methylindoline.

Waste Disposal
All waste containing 5-Methoxy-2-methylindoline must be treated as hazardous.

Solid Waste: Collect in a designated, sealed, and labeled container.

Liquid Waste: Collect in a labeled, sealed, and appropriate solvent waste container.

Dispose of all waste in accordance with local, state, and federal regulations. Do not dispose

of down the drain.

Disclaimer: The information provided in this document is intended for guidance and is based on

available data for 5-Methoxy-2-methylindoline and related compounds. It is not a substitute

for a formal risk assessment and the user's own judgment. All laboratory work should be

conducted by trained personnel in a suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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